Cas no 2287334-82-9 (3-Dimethylphosphorylcyclohexan-1-amine)
3-Dimethylphosphorylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Dimethylphosphorylcyclohexan-1-amine
-
- Inchi: 1S/C8H18NOP/c1-11(2,10)8-5-3-4-7(9)6-8/h7-8H,3-6,9H2,1-2H3
- InChI Key: LDRCZOJMIAAOEW-UHFFFAOYSA-N
- SMILES: P(C)(C)(C1CCCC(C1)N)=O
Computed Properties
- Exact Mass: 175.112601195 g/mol
- Monoisotopic Mass: 175.112601195 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 175.21
- XLogP3: -0.2
- Topological Polar Surface Area: 43.1
3-Dimethylphosphorylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6735125-100mg |
3-(dimethylphosphoryl)cyclohexan-1-amine, Mixture of diastereomers |
2287334-82-9 | 95.0% | 100mg |
$262.0 | 2022-02-28 | |
| Enamine | EN300-6735125-250mg |
3-(dimethylphosphoryl)cyclohexan-1-amine, Mixture of diastereomers |
2287334-82-9 | 95.0% | 250mg |
$374.0 | 2022-02-28 | |
| Enamine | EN300-6735125-500mg |
3-(dimethylphosphoryl)cyclohexan-1-amine, Mixture of diastereomers |
2287334-82-9 | 95.0% | 500mg |
$590.0 | 2022-02-28 | |
| Enamine | EN300-6735125-1000mg |
3-(dimethylphosphoryl)cyclohexan-1-amine, Mixture of diastereomers |
2287334-82-9 | 95.0% | 1g |
$757.0 | 2022-02-28 | |
| Enamine | EN300-6735125-2500mg |
3-(dimethylphosphoryl)cyclohexan-1-amine, Mixture of diastereomers |
2287334-82-9 | 95.0% | 2500mg |
$1483.0 | 2022-02-28 | |
| Enamine | EN300-6735125-5000mg |
3-(dimethylphosphoryl)cyclohexan-1-amine, Mixture of diastereomers |
2287334-82-9 | 95.0% | 5g |
$2193.0 | 2022-02-28 | |
| Enamine | EN300-6735125-10000mg |
3-(dimethylphosphoryl)cyclohexan-1-amine, Mixture of diastereomers |
2287334-82-9 | 95.0% | 10g |
$3254.0 | 2022-02-28 | |
| Enamine | EN300-6735125-0.05g |
3-(dimethylphosphoryl)cyclohexan-1-amine |
2287334-82-9 | 95.0% | 0.05g |
$218.0 | 2025-03-13 | |
| Enamine | EN300-6735125-0.1g |
3-(dimethylphosphoryl)cyclohexan-1-amine |
2287334-82-9 | 95.0% | 0.1g |
$326.0 | 2025-03-13 | |
| Enamine | EN300-6735125-0.25g |
3-(dimethylphosphoryl)cyclohexan-1-amine |
2287334-82-9 | 95.0% | 0.25g |
$466.0 | 2025-03-13 |
3-Dimethylphosphorylcyclohexan-1-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-Dimethylphosphorylcyclohexan-1-amine
Professional Introduction to 3-Dimethylphosphorylcyclohexan-1-amine (CAS No: 2287334-82-9)
3-Dimethylphosphorylcyclohexan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2287334-82-9, this molecule represents a unique structural motif that combines a cyclohexane ring with a phosphoryl group and an amine functionality. The presence of these distinct chemical features makes it a valuable intermediate in the development of novel therapeutic agents and biochemical probes.
The< strong>cyclohexane ring in 3-Dimethylphosphorylcyclohexan-1-amine contributes to the compound's overall stability and flexibility, which are critical properties in drug design. The amine group at the 1-position provides a nucleophilic center that can participate in various chemical reactions, including condensation, alkylation, and coupling reactions. These reactivities make it a versatile building block for synthesizing more complex molecules.
The phosphoryl group attached to the cyclohexane ring introduces a polar moiety that can enhance solubility and interactions with biological targets. Phosphorylated compounds are well-documented for their roles in cellular signaling pathways, making this class of molecules particularly relevant in drug discovery. The< strong>3-dimethylphosphoryl substituent further modifies the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability.
In recent years, there has been growing interest in exploring the pharmacological potential of phosphorylated amines. Studies have shown that such compounds can modulate enzyme activity and receptor interactions, offering promising leads for treating various diseases. For instance, derivatives of< strong>3-Dimethylphosphorylcyclohexan-1-amine have been investigated for their potential to inhibit kinases and phosphatases, which are key enzymes involved in cancer progression.
The synthesis of 3-Dimethylphosphorylcyclohexan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing enantiomerically pure forms of the compound, which are often necessary for biological activity.
One of the most compelling aspects of 3-Dimethylphosphorylcyclohexan-1-amine is its utility as a scaffold for structure-based drug design. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of analogs with tailored properties. Computational modeling and high-throughput screening have accelerated this process by allowing rapid assessment of molecular interactions.
The pharmacokinetic profile of 3-Dimethylphosphorylcyclohexan-1-amine is another critical consideration in its development as a therapeutic agent. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be optimized to ensure efficacy and safety. Preclinical studies have begun to address these parameters, providing insights into the compound's behavior within biological systems.
Future research directions may focus on exploring the role of 3-Dimethylphosphorylcyclohexan-1-amine in disease models and developing novel formulations for improved delivery. The compound's unique structural features make it an attractive candidate for targeted therapies, particularly in oncology and neurology where phosphorylation plays a significant role in disease mechanisms.
The growing body of evidence supporting the therapeutic potential of phosphorylated amines underscores the importance of compounds like 3-Dimethylphosphorylcyclohexan-1-amine. As synthetic chemistry continues to advance, new opportunities will arise for designing more effective and selective drugs based on this motif. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications.
2287334-82-9 (3-Dimethylphosphorylcyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)